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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805 Get Quote

Essential Safety and Handling Guide for Methyl
2-Octynoate-d5
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling Methyl 2-Octynoate-d5 in a laboratory setting. The following

procedures are designed to ensure the safety of all personnel and to minimize environmental

impact.

Hazard Identification and Safety Precautions
Methyl 2-Octynoate is classified as a combustible liquid that may cause an allergic skin

reaction and is very toxic to aquatic life.[1] Although a specific Safety Data Sheet (SDS) for

Methyl 2-Octynoate-d5 is not readily available, the safety precautions for the deuterated form

are expected to be similar to the non-deuterated compound. It is crucial to handle this

compound with care, assuming it presents the same hazards.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
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Contaminated work clothing should not be allowed out of the workplace.[1]

Avoid release to the environment.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Methyl 2-Octynoate-d5 to prevent

skin contact and inhalation.

PPE Category Specification Rationale

Eye and Face Protection

Safety goggles with side-

shields. A face shield should

be worn if there is a splash

hazard.

Protects against splashes and

airborne particles.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or neoprene).

Thicker gloves are

recommended for extended

operations or direct contact.

Prevents skin contact and

sensitization.[2]

Body Protection

A lab coat must be worn.

Impervious clothing, such as

an apron or over-sleeves, is

required when there is a risk of

splashes.

Protects skin from

contamination.[1]

Respiratory Protection

All handling of Methyl 2-

Octynoate-d5 should be

conducted in a certified

chemical fume hood.

Prevents inhalation of vapors.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Methyl 2-

Octynoate. Data for the d5 variant is not available, but significant deviations are not expected.
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Property Value Source

Appearance
Clear, colorless to pale yellow

liquid
[3]

Molecular Formula C₉H₁₄O₂ [3][4]

Molecular Weight 154.21 g/mol [3][4]

Boiling Point 217-220 °C [3][4]

Density 0.92 g/mL at 25 °C [4]

Flash Point 89 °C (192.2 °F) - closed cup [4]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

Occupational Exposure Limits No data available [1][5][6]

Detailed Experimental Protocol: Preparing a
Solution of Methyl 2-Octynoate-d5
This protocol outlines the steps for safely preparing a solution of Methyl 2-Octynoate-d5.

Materials:

Methyl 2-Octynoate-d5

Appropriate solvent

Volumetric flask with stopper

Pipettes and pipette filler

Beaker

Spatula

Analytical balance
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Wash bottle with solvent

Waste container

Procedure:

Preparation:

Ensure the chemical fume hood is operational.

Gather all necessary materials and PPE.

Don the appropriate PPE as specified in the table above.

Weighing the Compound:

Place a clean, dry beaker on the analytical balance and tare it.

Carefully pipette the required volume of Methyl 2-Octynoate-d5 into the beaker. Record

the exact mass.

Dissolving the Compound:

Add a small amount of the desired solvent to the beaker containing the Methyl 2-
Octynoate-d5.

Gently swirl the beaker to dissolve the compound.

Transfer and Dilution:

Carefully transfer the solution from the beaker to the volumetric flask.

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric

flask to ensure a complete transfer.

Add the solvent to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.
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Labeling and Storage:

Label the volumetric flask with the name of the solution, concentration, date of

preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Operational and Disposal Plans
Handling and Storage

Handling: Always handle Methyl 2-Octynoate-d5 in a well-ventilated area, preferably within

a chemical fume hood.[1] Avoid contact with skin and eyes.[1]

Storage: Store in a tightly closed container in a cool, dry place away from heat and ignition

sources.[6]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol), followed by soap

and water.[1] All cleaning materials should be disposed of as hazardous waste.

Disposal Plan
All waste containing Methyl 2-Octynoate-d5, including empty containers, contaminated PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.[7][8]
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Collect all waste in a properly labeled, sealed, and compatible container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.[7]

Emergency Procedures
Exposure Scenario First Aid Measures

Skin Contact

Immediately remove contaminated clothing.[7]

Flush the affected skin with copious amounts of

water for at least 15 minutes.[7] Seek immediate

medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air.[7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for Methyl 2-Octynoate-d5.
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1. Preparation
- Verify fume hood function

- Assemble materials
- Don appropriate PPE

2. Weighing
- Tare balance with beaker

- Pipette Methyl 2-Octynoate-d5
- Record mass

Proceed to weighing

3. Dissolution
- Add small amount of solvent

- Swirl to dissolve

Proceed to dissolution

4. Transfer & Dilution
- Transfer to volumetric flask

- Rinse beaker and add to flask
- Dilute to the mark

- Mix thoroughly

Proceed to dilution

5. Labeling & Storage
- Label flask with contents

- Store in a cool, dry, well-ventilated area

Store solution

6. Waste Disposal
- Collect all waste in a labeled container

- Dispose of as hazardous waste

Generate waste

7. Decontamination
- Clean work area

- Decontaminate equipment
- Doff PPE correctly

After use After waste collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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